Cas no 1797698-35-1 (N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide)

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide structure
1797698-35-1 structure
Product Name:N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide
CAS No:1797698-35-1
MF:C15H13N5O2S
MW:327.361020803452
CID:5374475
Update Time:2025-09-26

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide
    • Inchi: 1S/C15H13N5O2S/c21-13(8-3-4-9-11(6-8)18-7-17-9)20-15-19-10-2-1-5-16-14(22)12(10)23-15/h3-4,6-7H,1-2,5H2,(H,16,22)(H,17,18)(H,19,20,21)
    • InChI Key: ISIFTSQXTQLNOZ-UHFFFAOYSA-N
    • SMILES: C1NC2=CC(C(NC3=NC4CCCNC(=O)C=4S3)=O)=CC=C2N=1

Experimental Properties

  • Density: 1.531±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 6.49±0.20(Predicted)

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6466-0037-2μmol
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
2μmol
$57.0 2023-11-21
Life Chemicals
F6466-0037-5μmol
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
5μmol
$63.0 2023-11-21
Life Chemicals
F6466-0037-10μmol
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
10μmol
$69.0 2023-11-21
Life Chemicals
F6466-0037-20μmol
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
20μmol
$79.0 2023-11-21
Life Chemicals
F6466-0037-1mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
1mg
$54.0 2023-11-21
Life Chemicals
F6466-0037-2mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
2mg
$59.0 2023-11-21
Life Chemicals
F6466-0037-3mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
3mg
$63.0 2023-11-21
Life Chemicals
F6466-0037-4mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
4mg
$66.0 2023-11-21
Life Chemicals
F6466-0037-5mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
5mg
$69.0 2023-11-21
Life Chemicals
F6466-0037-10mg
N-{4-oxo-4H,5H,6H,7H,8H-[1,3]thiazolo[5,4-c]azepin-2-yl}-1H-1,3-benzodiazole-5-carboxamide
1797698-35-1 90%+
10mg
$79.0 2023-11-21

Additional information on N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide

N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide: A Novel Compound with Promising Therapeutic Potential

CAS No. 1797698-35-1 represents a unique chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its complex molecular architecture, exhibits potential as a multifunctional agent with applications in various therapeutic areas. The structural complexity of N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide is a key factor in its biological activity and pharmacological properties.

Recent studies have highlighted the importance of thiazolo[5,4-c]azepin scaffolds in the development of novel therapeutics. The presence of a 4H-thiazole ring and a benzimidazole moiety in this compound suggests potential interactions with multiple biological targets. The 4-oxo group within the thiazolo[5,4-c]azepin ring system may contribute to its unique reactivity and selectivity profiles.

Current research indicates that this compound may demonstrate inhibitory activity against various kinases, which are critical enzymes in cellular signaling pathways. The 1H-benzimidazole-6-carboxamide fragment is particularly interesting due to its established role in modulating enzyme activity. This structural feature could enable the compound to interact with specific protein targets, potentially offering therapeutic benefits in conditions such as cancer and neurodegenerative disorders.

Advances in medicinal chemistry have led to the development of compounds with improved pharmacokinetic profiles. The N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl) portion of this molecule may contribute to enhanced solubility and bioavailability, which are critical factors in drug development. These properties are particularly important for oral formulations that require optimal absorption in the gastrointestinal tract.

Recent studies published in leading journals have explored the potential of this compound in targeting specific pathways associated with disease progression. For instance, research conducted in 2023 has demonstrated its ability to modulate the activity of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and tumor growth. This finding suggests potential applications in oncology, where targeting CDKs has shown promise in the development of targeted therapies.

The thiazolo[5,4-c]azepin ring system is known for its ability to form hydrogen bonds with target proteins, which can enhance the compound's binding affinity. This property is particularly valuable in the design of small molecule inhibitors that require high specificity to minimize off-target effects. The presence of multiple heteroatoms in the molecular structure may further contribute to its ability to interact with diverse biological targets.

Pharmacological studies have also focused on the benzimidazole core of this compound, which is a well-known scaffold in the development of antifungal and antiparasitic agents. The 6-carboxamide group may play a role in enhancing the compound's ability to penetrate biological membranes, potentially improving its efficacy in targeting intracellular pathogens.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound in biological systems. Molecular docking studies have suggested that the compound may bind to specific pockets in target proteins, which could lead to the modulation of key signaling pathways. These computational models are essential for optimizing the compound's structure for improved therapeutic outcomes.

The 5,6,7,8-Tetrahydro portion of the molecule may contribute to its stability and metabolic profile. This feature is particularly important for drugs that require prolonged activity in the body. The combination of a hydrophobic and hydrophilic nature in the molecular structure could also influence the compound's distribution in different tissues, which is a critical consideration in drug development.

Research into the 4-oxo group has revealed its potential to participate in redox reactions, which could have implications for the compound's biological activity. This property may be particularly relevant in the context of oxidative stress-related diseases, where the modulation of redox balance is a key therapeutic strategy.

The thiazole ring system is known for its ability to form stable complexes with metal ions, which could have implications for the compound's interactions with enzymes that require metal cofactors. This property may open new avenues for the development of metalloenzyme inhibitors, which are important in the treatment of various diseases.

Studies on the benzimidazole ring have also highlighted its potential to modulate the activity of G-protein coupled receptors (GPCRs). These receptors are involved in a wide range of physiological processes, making them important targets for drug development. The ability of this compound to interact with GPCRs could lead to the development of new therapeutics for conditions such as cardiovascular disease and neurological disorders.

The carboxamide group in the molecule may contribute to its ability to form hydrogen bonds with target proteins, which is essential for achieving high binding affinity. This property is particularly important for drugs that require high specificity to minimize side effects. The presence of multiple hydrogen bonding sites in the molecular structure could also enhance its ability to interact with diverse biological targets.

Recent advancements in drug delivery systems have focused on improving the bioavailability of compounds like this one. The N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl) portion of the molecule may be optimized to enhance its solubility and absorption in the gastrointestinal tract. These modifications could lead to improved therapeutic outcomes and reduced dosing requirements.

The thiazolo[5,4-c]azepin ring system is also known for its ability to form stable complexes with certain biological molecules, which could have implications for the compound's interactions with cellular targets. This property may be particularly relevant in the context of drug resistance, where the ability to form stable complexes with target proteins could enhance the compound's effectiveness.

Ongoing research is focused on understanding the full potential of this compound in various therapeutic applications. The unique combination of structural features in N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide suggests that it may have applications in multiple areas of medicine, including oncology, neurology, and infectious diseases. Further studies are needed to fully elucidate its biological activity and therapeutic potential.

The development of this compound represents an important step forward in the field of medicinal chemistry. Its unique molecular structure and potential biological activities make it a promising candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, it may lead to the creation of new therapeutic strategies that could benefit a wide range of patients.

Continued exploration of the thiazolo[5,4-c]azepin scaffold and its interactions with biological targets is essential for the advancement of this compound. The ability to modulate specific pathways and targets could lead to the development of more effective and targeted therapies. These efforts are critical for addressing unmet medical needs and improving patient outcomes in various disease conditions.

The benzimidazole core of this compound, combined with the carboxamide group, may offer unique advantages in drug development. These structural features could enable the compound to interact with a wide range of biological targets, making it a versatile candidate for further research. As our understanding of its properties and potential applications continues to grow, it may open new avenues for the development of innovative therapeutics.

In conclusion, the compound N-(5,6,7,8-Tetrahydro-4-oxo-4H-thiazolo[5,4-c]azepin-2-yl)-1H-benzimidazole-6-carboxamide (CAS No. 1797698-35-1) represents a promising candidate in pharmaceutical research. Its complex molecular structure and potential biological activities suggest a wide range of applications in various therapeutic areas. As research continues to uncover its full potential, this compound may play a significant role in the development of new and effective therapies for a variety of diseases.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited